Cas no 133099-84-0 (Benzene, 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)-)

Benzene, 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)- structure
133099-84-0 structure
Product Name:Benzene, 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)-
CAS No:133099-84-0
MF:C11H15BrO5
MW:307.137803316116
CID:1236647
PubChem ID:11077667
Update Time:2025-04-20

Benzene, 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)-
    • 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)benzene
    • DTXSID90454437
    • 133099-84-0
    • Inchi: 1S/C11H15BrO5/c1-13-6-16-8-4-9(12)11(17-7-14-2)10(5-8)15-3/h4-5H,6-7H2,1-3H3
    • InChI Key: SYICHUZHCQLBNX-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(=C1OCOC)OC)OCOC

Computed Properties

  • Exact Mass: 306.01025
  • Monoisotopic Mass: 306.01029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.15
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司